Cas no 933754-40-6 (2-(2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-6-YL)ACETIC ACID)

• Product Name: 2-(2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-6-YL)ACETIC ACID
• CAS No: 933754-40-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 1980166
• PubChem ID: 49761395
• Update Time: 2025-04-21

2-(2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-6-YL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-6-YL)ACETIC ACID
• AB63837
• 933754-40-6
• AKOS006309314

• Inchi： 1S/C9H9N3O2/c1-6-2-8-10-4-7(3-9(13)14)5-12(8)11-6/h2,4-5H,3H2,1H3,(H,13,14)
• InChI Key： CJOUXTJSLHEDBV-UHFFFAOYSA-N
• SMILES： OC(CC1C=NC2=CC(C)=NN2C=1)=O

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.2